5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide

• IUPAC Name: 5-(dimethylsulfamoyl)-2-fluoro-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C16H17FN2O3S/c1-11-4-6-12(7-5-11)18-16(20)14-10-13(8-9-15(14)17)23(21,22)19(2)3/h4-10H,1-3H3,(H,18,20)
• InChI Key: FGDCIWQBQKZDBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)F
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol

Description

5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide, also known as DB-11, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonylurea compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide inhibits the SUR1 and TRPM4 channels by binding to their respective binding sites. The binding of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide to SUR1 channels inhibits insulin secretion from pancreatic beta cells, leading to a decrease in blood glucose levels. The binding of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide to TRPM4 channels inhibits calcium influx into smooth muscle cells, leading to vasodilation and a decrease in blood pressure. Additionally, 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has been found to have neuroprotective effects by inhibiting the opening of SUR1 channels in astrocytes, which can lead to cerebral edema and neuronal death in ischemic stroke.
Biochemical and Physiological Effects:
5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to decrease blood glucose levels in diabetic animal models by inhibiting insulin secretion from pancreatic beta cells. 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has also been found to decrease blood pressure in hypertensive animal models by inhibiting calcium influx into smooth muscle cells. Additionally, 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has been found to have neuroprotective effects in ischemic stroke models by inhibiting the opening of SUR1 channels in astrocytes.

Advantages and Limitations for Lab Experiments

5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has various advantages and limitations for lab experiments. One advantage is that it is a potent and selective inhibitor of SUR1 and TRPM4 channels, making it a useful tool for studying the physiological and pathological roles of these channels. Additionally, 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has been found to be stable in solution and can be administered orally or intravenously. However, one limitation is that 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has low solubility in water, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide. One direction is to further investigate its potential therapeutic applications in diabetes, hypertension, and stroke. Another direction is to study its effects on other physiological and pathological processes, such as pain perception and cancer cell proliferation. Additionally, future studies could focus on developing more potent and selective inhibitors of SUR1 and TRPM4 channels based on the structure of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide.

Synthesis Methods

The synthesis of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide involves the reaction of 4-methylbenzoyl chloride with dimethylamine, followed by the addition of sodium sulfonamide and potassium fluoride. The reaction yields 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide as a white solid with a melting point of 221-223°C.

Scientific Research Applications

5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of sulfonylurea receptor 1 (SUR1) and transient receptor potential melastatin 4 (TRPM4) channels. These channels are involved in various physiological and pathological processes, including insulin secretion, blood pressure regulation, and cerebral ischemia. Therefore, 5-[(dimethylamino)sulfonyl]-2-fluoro-N-(4-methylphenyl)benzamide has been studied for its potential therapeutic applications in diabetes, hypertension, and stroke.